Cas no 894996-45-3 (N-(4-bromophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)
N-(4-bromophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-bromophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
- F2514-0410
- N-(4-bromophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide
- N-(4-bromophenyl)-2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
- N-(4-bromophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
- 894996-45-3
- AKOS024655448
-
- Inchi: 1S/C21H18BrN5O2/c1-13-4-3-5-18(14(13)2)27-20-17(10-24-27)21(29)26(12-23-20)11-19(28)25-16-8-6-15(22)7-9-16/h3-10,12H,11H2,1-2H3,(H,25,28)
- InChI Key: FHOGPNLSDHHBKI-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)NC(CN1C=NC2=C(C=NN2C2C=CC=C(C)C=2C)C1=O)=O
Computed Properties
- Exact Mass: 451.06439g/mol
- Monoisotopic Mass: 451.06439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 651
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 79.6Ų
N-(4-bromophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2514-0410-2μmol |
N-(4-bromophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
894996-45-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2514-0410-5μmol |
N-(4-bromophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
894996-45-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2514-0410-10μmol |
N-(4-bromophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
894996-45-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2514-0410-20μmol |
N-(4-bromophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
894996-45-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2514-0410-1mg |
N-(4-bromophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
894996-45-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2514-0410-2mg |
N-(4-bromophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
894996-45-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2514-0410-3mg |
N-(4-bromophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
894996-45-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2514-0410-4mg |
N-(4-bromophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
894996-45-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2514-0410-5mg |
N-(4-bromophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
894996-45-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2514-0410-10mg |
N-(4-bromophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
894996-45-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(4-bromophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on N-(4-bromophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
N-(4-Bromophenyl)-2-1-(2,3-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylacetamide: A Comprehensive Overview
In the realm of organic chemistry, the compound N-(4-bromophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No: 894996-45-3) stands out as a fascinating molecule with significant potential in various applications. This compound is a derivative of the pyrazolo[3,4-d]pyrimidine class, which has garnered attention due to its unique structural features and promising biological activities.
The CAS registry number 894996-45-3 uniquely identifies this compound within the chemical database system. Its structure is characterized by a pyrazolo[3,4-d]pyrimidine core, which is fused with a pyridine ring and contains an oxo group at position 4. The substituents on this core include a bromophenyl group at position 1 and an acetamide group at position 5. These substituents contribute to the compound's stability and reactivity.
Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in drug discovery. For instance, researchers have explored their potential as kinase inhibitors due to their ability to bind to ATP-binding pockets of various kinases. The presence of electron-withdrawing groups like bromine in the substituents enhances the compound's ability to interact with biological targets.
The synthesis of N-(4-bromophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide involves a multi-step process that includes cyclization and substitution reactions. The optimization of these steps has been a focus of recent research to improve yield and purity.
In terms of applications, this compound has shown promise in anti-cancer studies. Its ability to inhibit specific oncogenic pathways makes it a candidate for further investigation in preclinical models. Additionally, its structural versatility allows for modifications that could enhance its pharmacokinetic properties.
The CAS No: 894996-45-3 serves as a reference point for researchers worldwide who are studying this compound's properties and applications. Its inclusion in various chemical databases ensures that it is easily accessible for academic and industrial research purposes.
In conclusion, N-(4-bromophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-Ylacetamide (CAS No: 894996-45) represents a significant advancement in the field of heterocyclic chemistry with potential implications in drug development.
894996-45-3 (N-(4-bromophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)